Cas no 1807024-11-8 (4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile
• CAS No: 1807024-11-8
• MF: C₉H₅F₂N₃O
• MW: 209.152308225632
• CID: 4875337
• Update Time: 2025-06-30

4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C9H5F2N3O/c10-9(11)8-5(3-13)7(15)4-14-6(8)1-2-12/h4,9,15H,1H2
• InChI Key： QNBFNTRGQPYKDZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CN=C1CC#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7

Additional information on 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile

Introduction to 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile (CAS No. 1807024-11-8)

4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile, with the CAS number 1807024-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a hydroxyl group, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The cyano group (-CN) attached to the pyridine ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. The difluoromethyl group (-CF₂) is known for its ability to modulate metabolic stability and binding affinity, making it a common feature in many pharmacologically active compounds. Additionally, the hydroxyl group (-OH) provides a site for hydrogen bonding, which can be crucial for the compound's binding to biological receptors. These structural features collectively contribute to the unique chemical and pharmacological properties of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile.

In recent years, there has been growing interest in developing novel therapeutic agents that target various diseases, including cancer, infectious diseases, and neurological disorders. The pyridine scaffold has been extensively studied due to its broad range of biological activities. For instance, pyridine derivatives have shown promise in inhibiting kinases, which are enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. The compound 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile may serve as a key intermediate in the synthesis of such kinase inhibitors.

One of the most compelling aspects of this compound is its potential application in the development of antiviral drugs. The structural motifs present in 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile are reminiscent of known antiviral agents that target viral proteases or polymerases. Researchers have hypothesized that modifications of this scaffold could lead to the discovery of new antiviral compounds with improved efficacy and reduced side effects. Furthermore, the presence of both electron-withdrawing and electron-donating groups on the pyridine ring allows for fine-tuning of electronic properties, which can be critical for optimizing drug-receptor interactions.

The synthesis of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, while the difluoromethyl group can be incorporated through fluorination or cross-coupling reactions. The hydroxyl group may be introduced via hydroxylation or oxidation processes. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile to biological targets. These studies have revealed that the compound can interact with proteins through hydrogen bonding networks involving its hydroxyl and cyano groups. Additionally, the electron-withdrawing nature of the cyano and difluoromethyl groups enhances its binding affinity by stabilizing negative charges on the protein surface. Such insights have guided medicinal chemists in designing analogs with improved pharmacokinetic properties.

In clinical research, 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile has been investigated as a potential therapeutic agent for various conditions. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammation and pain pathways. The compound's ability to modulate these pathways suggests its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known anti-inflammatory agents makes it an attractive candidate for further development.

The pharmaceutical industry has recognized the importance of diversity-oriented synthesis (DOS) in discovering new drugs. 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile exemplifies how DOS can generate novel scaffolds with unique biological activities. By systematically varying functional groups on the pyridine core, researchers can explore a wide spectrum of chemical space without relying on pre-existing drug structures. This approach has led to the identification of several lead compounds that are now undergoing further optimization.

Environmental considerations also play a crucial role in drug development. The synthesis and application of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile must adhere to green chemistry principles to minimize environmental impact. This includes using sustainable raw materials, optimizing reaction conditions to reduce waste, and employing biodegradable solvents where possible. Such practices not only ensure regulatory compliance but also contribute to sustainable pharmaceutical manufacturing.

The future prospects of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile are promising, with ongoing research focusing on expanding its therapeutic applications and improving synthetic methodologies. Advances in automation and artificial intelligence are expected to accelerate drug discovery efforts by enabling high-throughput screening and virtual ligand design. As our understanding of disease mechanisms continues to evolve, compounds like 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile will remain at the forefront of pharmaceutical innovation.